2-[(2-nitrophenyl)thio]-N-[3-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 2-(2-nitrophenyl)sulfanyl-N-[3-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C20H13F3N2O3S/c21-20(22,23)13-6-5-7-14(12-13)24-19(26)15-8-1-3-10-17(15)29-18-11-4-2-9-16(18)25(27)28/h1-12H,(H,24,26)
• InChI Key: GBYSMLFAHVFPIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC(=C2)C(F)(F)F)SC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C20H13F3N2O3S
• Molecular Weight: 418.4 g/mol

Description

2-[(2-nitrophenyl)thio]-N-[3-(trifluoromethyl)phenyl]benzamide is a chemical compound that belongs to the class of thioamides. It is also known as TNB or Ellman's reagent, and it has been widely used in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 2-[(2-nitrophenyl)thio]-N-[3-(trifluoromethyl)phenyl]benzamide involves the reaction of the thiol group of a protein or other biomolecule with the nitrophenyl group of the reagent. This results in the release of 2-nitrophenolate, which can be measured spectrophotometrically. The reaction scheme is shown below:
Biochemical and Physiological Effects:
2-[(2-nitrophenyl)thio]-N-[3-(trifluoromethyl)phenyl]benzamide does not have any known biochemical or physiological effects on living organisms. It is used solely as a research tool.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(2-nitrophenyl)thio]-N-[3-(trifluoromethyl)phenyl]benzamide is its high sensitivity and specificity for thiol groups. It is also relatively easy to use and can be measured using standard spectrophotometric techniques. However, one of the limitations of this reagent is that it can react with other nucleophiles, such as amines and hydroxyl groups, which can lead to false positives. Additionally, it is not suitable for use in vivo due to its potential toxicity.

Future Directions

There are several future directions for the use of 2-[(2-nitrophenyl)thio]-N-[3-(trifluoromethyl)phenyl]benzamide in scientific research. One area of interest is the development of new fluorescent sensors based on this reagent for the detection of other biomolecules, such as hydrogen peroxide and nitric oxide. Additionally, there is potential for the use of this reagent in the development of new drugs for the treatment of diseases such as cancer and Alzheimer's disease, which are characterized by abnormal thiol levels. Finally, there is interest in the use of this reagent in the development of new diagnostic tools for the detection of thiol-related diseases.

Scientific Research Applications

2-[(2-nitrophenyl)thio]-N-[3-(trifluoromethyl)phenyl]benzamide has been widely used in scientific research as a reagent for the measurement of thiol groups in proteins and other biomolecules. It is also used as a probe for the detection of reactive oxygen species and as a tool for the study of enzyme kinetics. Additionally, it has been used in the development of fluorescent sensors for the detection of hydrogen sulfide.